N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)cyclohexanecarboxamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C27H38N4O/c1-29(2)24-15-13-22(14-16-24)26(21-28-27(32)23-9-5-3-6-10-23)31-19-17-30(18-20-31)25-11-7-4-8-12-25/h4,7-8,11-16,23,26H,3,5-6,9-10,17-21H2,1-2H3,(H,28,32)
• InChI Key: XBNSLFVFRZTRAM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C2CCCCC2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C27H38N4O
• Molecular Weight: 434.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C27H38N4O and its molecular weight is 434.628. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activity

• Compounds with phenylpiperazine motifs have been synthesized and tested for tuberculostatic activity, showing minimum inhibiting concentrations within 25 - 100 mg/ml, indicating potential in treating tuberculosis (H. Foks et al., 2004).
• Thiazolidinone derivatives, including those with dimethylamino phenyl groups, have demonstrated antimicrobial activity against various bacterial and fungal strains, suggesting potential in developing new antimicrobial agents (Divyesh Patel et al., 2012).
• Certain derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide, showing similar structural motifs, exhibited in vivo antitumor activity, suggesting a role in cancer treatment (W. Denny et al., 1987).

Anticancer Activity

• Novel 2,4-diamino-1,3,5-triazine derivatives, incorporating dimethylamino phenyl and phenylpiperazin groups, have shown remarkable activity against melanoma cell lines, indicating their potential as anticancer agents (F. Sa̧czewski et al., 2006).

Molecular Docking and Synthesis Studies

• Synthesis and biological evaluation of various derivatives, including those with dimethylamino and phenylpiperazin motifs, have been conducted, showing antimicrobial activity and providing insights into the docking studies of these compounds (M. Ghorab et al., 2017).

Fluorescent Probes

• Polythiophene-based conjugated polymers incorporating dimethylamino cyclohexylidene motifs have been developed as fluorescent probes for detecting metal ions and amino acids in aqueous solutions, indicating applications in biochemical sensing (Chaoxia Guo et al., 2014).